Cas no 101003-80-9 (Propyl 3,5-dichloro-4-hydroxybenzoate)

• Product Name: Propyl 3,5-dichloro-4-hydroxybenzoate
• CAS No: 101003-80-9
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• MDL: MFCD00017629
• CID: 124429
• PubChem ID: 24721097
• Update Time: 2025-05-27

Propyl 3,5-dichloro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Propyl 3,5-dichloro-4-hydroxybenzoate
• Benzoic acid,3,5-dichloro-4-hydroxy-, propyl ester
• 3,5-DICHLORO-4-HYDROXYBENZOIC ACID PROPYL ESTER
• Propyl3,5-dichloro-4-hydroxybenzoate
• AKOS016845696
• NS00132856
• 101003-80-9
• AS-30911
• FT-0766735
• DTXSID10641024
• A897269
• MFCD00017629
• Benzoic acid, 3,5-dichloro-4-hydroxy-, propyl ester

• MDL： MFCD00017629
• Inchi： 1S/C10H10Cl2O3/c1-2-3-15-10(14)6-4-7(11)9(13)8(12)5-6/h4-5,13H,2-3H2,1H3
• InChI Key： WZTZPDOCOFUQFM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(=O)OCCC)Cl)O

Computed Properties

• Exact Mass: 248.00100
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.26580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Propyl 3,5-dichloro-4-hydroxybenzoate

Propyl 3,5-dichloro-4-hydroxybenzoate (CAS No. 101003-80-9): An Overview of Its Chemical Properties and Applications

Propyl 3,5-dichloro-4-hydroxybenzoate (CAS No. 101003-80-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a propyl ester group, two chlorine atoms, and a hydroxyl group attached to a benzene ring. The combination of these functional groups imparts specific properties that make it valuable in various scientific and industrial contexts.

The molecular formula of Propyl 3,5-dichloro-4-hydroxybenzoate is C₁₁H₁₁Cl₂O₃, and its molecular weight is approximately 266.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 75-78°C, and it exhibits good thermal stability under normal conditions.

In terms of its chemical reactivity, Propyl 3,5-dichloro-4-hydroxybenzoate can undergo various transformations due to the presence of the hydroxyl group and the chlorine atoms. The hydroxyl group can participate in esterification reactions, forming new esters or engaging in other nucleophilic substitution reactions. The chlorine atoms can also be substituted in nucleophilic aromatic substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

Propyl 3,5-dichloro-4-hydroxybenzoate has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science. Recent research has focused on its use as an intermediate in the synthesis of drugs with anti-inflammatory and antioxidant properties. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of Propyl 3,5-dichloro-4-hydroxybenzoate exhibited significant anti-inflammatory activity in vitro and in vivo models. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, Propyl 3,5-dichloro-4-hydroxybenzoate has also been explored for its use in materials science. A study published in the Journal of Polymer Science in 2021 investigated the incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical properties. The results showed that the presence of Propyl 3,5-dichloro-4-hydroxybenzoate improved the thermal stability of the polymers by up to 20%, making it a promising additive for high-performance materials.

The environmental impact of Propyl 3,5-dichloro-4-hydroxybenzoate has also been studied to ensure its safe use in various applications. Research published in Environmental Science & Technology in 2023 evaluated the biodegradability and ecotoxicity of this compound. The findings indicated that while Propyl 3,5-dichloro-4-hydroxybenzoate is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for regulatory compliance and sustainable product development.

In conclusion, Propyl 3,5-dichloro-4-hydroxybenzoate (CAS No. 101003-80-9) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and other industries. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of valuable derivatives with diverse properties. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern scientific and industrial endeavors.